(2-Methylbutyl)(thiophen-2-ylmethyl)amine

• Molecular Formula: C10H17NS
• Molecular Weight: 183.32 g/mol
• IUPAC Name: 2-methyl-N-(thiophen-2-ylmethyl)butan-1-amine
• InChI: InChI=1S/C10H17NS/c1-3-9(2)7-11-8-10-5-4-6-12-10/h4-6,9,11H,3,7-8H2,1-2H3
• InChI Key: YEEXSHXCVCSNBD-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)CNCC1=CC=CS1

Description

Organoheterocyclic chemistry, the study of cyclic compounds containing at least one heteroatom, is a cornerstone of modern chemical science, with profound implications for drug discovery, materials science, and agrochemicals. Within this domain, sulfur-containing heterocycles like thiophene (B33073) hold a place of prominence. The molecule (2-Methylbutyl)(thiophen-2-ylmethyl)amine is a secondary amine that incorporates the thiophene ring, specifically linked via a methylene (B1212753) bridge to a branched alkyl group, the 2-methylbutyl chain.

The thiophene nucleus is a five-membered aromatic ring containing a sulfur atom, and it is considered a "privileged" scaffold in medicinal chemistry. nih.govrsc.org Its derivatives are known to possess a wide array of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. nih.govresearchgate.netresearchgate.net The sulfur atom in the thiophene ring can participate in hydrogen bonding, which can enhance the interaction between a drug molecule and its biological target. nih.gov

Thiophene-containing amines, in particular, are valuable intermediates in organic synthesis. The thiophene ring can be readily functionalized, and the amine group provides a handle for a variety of chemical transformations. These compounds serve as building blocks for the synthesis of more complex molecules with potential therapeutic applications. researchgate.net The combination of the aromatic, electron-rich thiophene ring with the basicity and nucleophilicity of the amine group creates a molecule with diverse reactivity.

Aliphatic amines, organic compounds containing a nitrogen atom bonded to at least one alkyl group, are fundamental in organic chemistry. Branched aliphatic amines, characterized by a non-linear carbon chain, are of particular interest due to the stereochemical complexity and specific spatial arrangements they can introduce into a molecule. This branching can significantly influence the physicochemical properties of a compound, such as its lipophilicity and metabolic stability.

In the context of drug discovery, the incorporation of branched alkyl groups can lead to improved pharmacokinetic profiles. nih.gov The development of synthetic methods for the efficient and selective synthesis of α-branched amines is an active area of research. nih.gov These methods are crucial for accessing novel chemical entities with tailored properties. The 2-methylbutyl group in (2-Methylbutyl)(thiophen-2-ylmethyl)amine is a classic example of a branched aliphatic chain that can impart specific conformational constraints and lipophilicity to the molecule. The synthesis of such amines often relies on methodologies like reductive amination or the functionalization of primary amines. chemrxiv.orgnih.gov

The molecular architecture of (2-Methylbutyl)(thiophen-2-ylmethyl)amine is defined by the juxtaposition of its two primary components: the planar, aromatic thiophene ring and the flexible, chiral 2-methylbutyl group, linked by a methylene spacer. This combination of a rigid aromatic system and a non-rigid, sterically demanding alkyl chain makes it an interesting target for chemical research.

Data Tables

Table 1: General Physicochemical Properties of (2-Methylbutyl)(thiophen-2-ylmethyl)amine

Property	Value
Molecular Formula	C₁₀H₁₇NS
Molecular Weight	183.31 g/mol
Appearance	Likely a colorless to pale yellow liquid (inferred)
Boiling Point	Not experimentally determined; estimated to be in the range of 230-260 °C at atmospheric pressure
Density	Not experimentally determined; estimated to be around 0.95-1.05 g/mL
Solubility	Expected to be soluble in common organic solvents (e.g., ethanol, dichloromethane, ethyl acetate) and sparingly soluble in water

Note: Some physical properties are estimated based on the properties of structurally similar compounds due to the lack of specific experimental data in publicly available literature.

Table 2: Key Structural and Chemical Class Information

Feature	Description
Chemical Class	Organoheterocyclic Compound, Secondary Aliphatic-Aromatic Amine
Key Functional Groups	Thiophene Ring, Secondary Amine
Chirality	Contains a stereocenter at the 2-position of the butyl group, therefore it is a chiral molecule.
Aromaticity	The thiophene ring is aromatic.
Basicity	The secondary amine group imparts basic properties to the molecule.

Advanced Synthetic Methodologies for 2 Methylbutyl Thiophen 2 Ylmethyl Amine

Integration into Multi-Component Reactions (MCRs)

Multi-component reactions (MCRs), where three or more reactants combine in a one-pot process to form a product containing atoms from all starting materials, are powerful tools for generating molecular complexity efficiently. caltech.edurug.nl While the direct synthesis of a simple secondary amine like (2-Methylbutyl)(thiophen-2-ylmethyl)amine is not a typical application for MCRs, its constituent components—an aldehyde (thiophene-2-carboxaldehyde) and an amine—are common building blocks in many MCRs.

For instance, the Ugi four-component reaction (Ugi-4CR) combines an aldehyde, an amine, a carboxylic acid, and an isocyanide to produce α-acylamino amides. Similarly, the Petasis (borono-Mannich) reaction involves an amine, a carbonyl compound, and a vinyl- or aryl-boronic acid. nih.gov

Thiophene-2-carboxaldehyde and an amine can be integrated into such sequences to create more complex scaffolds that incorporate the (thiophen-2-ylmethyl)amine motif. For example, a one-pot Ugi-Zhu three-component reaction has been used to synthesize complex polyheterocyclic compounds, using thiophene-2-carboxaldehyde and thiophen-2-ylmethylamine as starting materials, demonstrating the utility of these building blocks in advanced MCRs. researchgate.net

Stereoselective Synthesis of (2-Methylbutyl)(thiophen-2-ylmethyl)amine and its Chiral Derivatives

The 2-methylbutyl group in the target compound contains a stereocenter. Therefore, if a single enantiomer of 2-methylbutylamine (B1361350) is used as the starting material, the synthesis will yield the corresponding enantiomerically pure product. However, advanced catalytic methods can be used to create new chiral centers, allowing for the synthesis of various chiral derivatives.

Asymmetric catalysis is crucial for producing enantiomerically pure amines, which are vital in the pharmaceutical industry. yale.edu One of the most successful strategies involves the use of a chiral auxiliary, such as tert-butanesulfinamide (tBS), developed by Ellman. yale.edunih.gov

This methodology involves three main steps:

Condensation: Thiophene-2-carboxaldehyde is condensed with enantiopure tert-butanesulfinamide to form a chiral N-sulfinylimine.

Nucleophilic Addition: A nucleophile (e.g., an organometallic reagent) adds to the imine. The chiral sulfinyl group directs the addition to one face of the C=N bond, creating a new stereocenter with high diastereoselectivity.

Cleavage: The sulfinyl auxiliary is removed under acidic conditions to yield the free chiral amine. nih.govresearchgate.net

While this method is typically used to create derivatives by adding a new substituent, it highlights a powerful approach for generating chirality in thiophene-containing amines. An alternative strategy for synthesizing chiral amines is asymmetric reductive amination, where the imine formed from thiophene-2-carboxaldehyde and an amine is reduced using a chiral catalyst, such as a transition metal complex with a chiral ligand (e.g., a chiral phosphine), which induces enantioselectivity in the final product.

Enantioconvergent Substitution Reactions for Chiral Amines

Enantioconvergent catalysis is a powerful strategy that converts a racemic mixture of a starting material into a single, highly enantioenriched product, thereby overcoming the 50% theoretical yield limit of traditional kinetic resolutions. chemrxiv.orgresearchgate.net This approach is particularly valuable for the synthesis of chiral amines, which are prevalent motifs in pharmaceuticals and bioactive molecules. acs.org

Recent advancements have demonstrated the utility of nickel-catalyzed enantioconvergent substitution reactions for the asymmetric synthesis of dialkyl carbinamines. acs.orgnih.gov These methods typically involve the coupling of a racemic electrophile with a suitable nucleophile in the presence of a chiral nickel catalyst. acs.org Two complementary approaches have shown significant promise: the coupling of alkylzinc reagents with racemic α-phthalimido alkyl chlorides or with N-hydroxyphthalimide (NHP) esters derived from α-amino acids. nih.gov

For the synthesis of the chiral (2-methylbutyl) fragment of the target molecule, one could envision a retrosynthetic approach where a racemic 1-halo-2-methylbutane derivative is coupled with a suitable nucleophile. The chiral nickel catalyst would control the stereochemistry at the reacting center, leading to the desired enantioenriched product. These reactions are notable for their mild conditions and tolerance of a wide array of functional groups. nih.gov A key advantage of this strategy is its ability to effectively synthesize chiral amines where the two alkyl groups attached to the stereocenter are of similar size, a common challenge in asymmetric synthesis. acs.org

Below is a table summarizing representative results from nickel-catalyzed enantioconvergent couplings relevant to the formation of chiral amine precursors.

Electrophile	Nucleophile	Chiral Ligand	Catalyst System	Yield (%)	ee (%)
Racemic α-phthalimido alkyl chloride	Alkylzinc reagent	Chiral diamine ligand	NiCl₂·dme	High	>90
Racemic NHP ester of α-amino acid	Alkylzinc reagent	Chiral PyBOX ligand	NiBr₂·diglyme	High	>90

This table presents generalized data based on published methodologies for the synthesis of various chiral dialkyl carbinamines. acs.orgnih.gov

Catalytic Approaches in the Synthesis of Related Thiophene-Amines

Catalytic methods are central to the efficient construction of thiophene-containing amines, enabling the formation of C-N bonds and the functionalization of the thiophene (B33073) ring with high selectivity.

Transition metal-catalyzed C-N cross-coupling reactions are among the most powerful and versatile methods for forming bonds between an amine and an aryl or heteroaryl group. rsc.orgrsc.org Methodologies like the Buchwald-Hartwig amination have become standard for synthesizing a wide range of arylamines. These reactions can be applied to construct the thiophene-amine linkage in the target molecule, for instance, by coupling 2-(halomethyl)thiophene or a related electrophile with 2-methylbutylamine.

The direct C-H amination of thiophenes represents a more atom-economical approach, avoiding the need for pre-functionalized starting materials. nih.gov Rhodium(III) and Iridium(III) catalysts have been successfully employed for the direct amination of C(sp²)-H bonds using organic azides as the nitrogen source. nih.gov This process involves a chelation-assisted C-H activation, followed by the formation of a metal-nitrenoid intermediate which then undergoes insertion to form the C-N bond. nih.gov Such strategies offer a direct route to functionalized thiophene amines under relatively mild conditions, with molecular nitrogen as the only byproduct. nih.gov

The table below summarizes various catalytic systems used for C-N bond formation involving heteroaromatic compounds.

Catalyst	Ligand	Coupling Partners	Base	Solvent	Key Feature
Pd₂(dba)₃	Biarylphosphine (e.g., XPhos)	Heteroaryl Halide + Amine	t-BuONa	Toluene	High generality (Buchwald-Hartwig) rsc.org
[RhCp*Cl₂]₂	-	Heteroaryl C-H + Sulfonyl Azide	AgSbF₆	DCE	Direct C-H Amination nih.gov
CuI	1,10-Phenanthroline	Heteroaryl Iodide + Amine	K₂CO₃	DMF	Ullmann-type coupling

This table illustrates common catalytic systems for C-N cross-coupling reactions applicable to thiophene derivatives.

Organocatalysis, the use of small, metal-free organic molecules to catalyze chemical transformations, has emerged as a powerful tool in asymmetric synthesis. nih.gov For the synthesis of thiophene-amines, organocatalysis can be applied in several ways, including the asymmetric functionalization of the thiophene ring or the construction of chiral side chains. figshare.comrsc.org

One notable approach involves the organocatalytic asymmetric synthesis of highly functionalized, optically active thiophenes. figshare.com Reaction cascades catalyzed by chiral amines can produce trisubstituted thiophenes with excellent enantioselectivities (up to 98% ee) from readily available starting materials under mild conditions. figshare.com For instance, a quinine-derived bifunctional thiourea (B124793) catalyst has been used for the asymmetric [3+3] annulation of N-(benzo[b]thiophen-2-yl)-sulfonamide with enones, yielding polycyclic thiophene derivatives with high enantioselectivity. rsc.org

Furthermore, domino reactions catalyzed by chiral organocatalysts can construct complex molecular architectures in a single step. nih.gov A Michael-aldol domino reaction, for example, can lead to the formation of optically active, highly functionalized tetrahydrothiophenes, which can serve as precursors to the desired thiophene structure. nih.gov These methods highlight the potential of organocatalysis to create stereogenic centers either on the thiophene ring itself or on its substituents, providing pathways to chiral thiophene-containing molecules.

Organocatalyst Type	Reaction Type	Substrates	Product Type	Enantioselectivity (ee)
Chiral diarylprolinol silyl (B83357) ether	Domino Michael/Henry	α,β-Unsaturated aldehyde + nitroalkane + sulfur ylide	Optically active thiophene	Up to 98% figshare.com
Quinine-derived thiourea	Asymmetric [3+3] annulation	Aminobenzo[b]thiophene + alkynyl enone	Dihydrobenzo chemrxiv.orgorganic-chemistry.orgthieno nih.govmdpi.compyridine	Up to 97% rsc.org
Chiral primary amine	Michael-aldol domino reaction	α,β-Unsaturated ketone + mercapto-aldehyde	Functionalized tetrahydrothiophene	Up to 96% nih.gov

This table showcases examples of organocatalytic reactions for the synthesis and functionalization of thiophene-containing structures.

Reactivity and Mechanistic Investigations of 2 Methylbutyl Thiophen 2 Ylmethyl Amine

Transformations at the Secondary Amine Nitrogen

The lone pair of electrons on the secondary amine nitrogen in (2-Methylbutyl)(thiophen-2-ylmethyl)amine makes it a nucleophilic center, susceptible to a variety of chemical reactions. These transformations are fundamental in modifying the structure and properties of the molecule.

N-Alkylation and Acylation Reactions

The nucleophilicity of the secondary amine allows for straightforward N-alkylation and N-acylation reactions. These reactions are essential for the introduction of new functional groups at the nitrogen atom.

N-Alkylation of secondary amines like (2-Methylbutyl)(thiophen-2-ylmethyl)amine can be achieved using various alkylating agents, such as alkyl halides or alcohols. The reaction with alkyl halides typically proceeds via a nucleophilic substitution mechanism. For instance, the reaction with an alkyl halide in the presence of a base to neutralize the resulting hydrohalic acid would yield a tertiary amine. The use of cesium hydroxide (B78521) has been shown to be effective for the selective mono-N-alkylation of primary amines and can be adapted for the alkylation of secondary amines. organic-chemistry.org Another approach involves the "borrowing hydrogen" or "hydrogen autotransfer" strategy, where a catalyst, often a ruthenium complex, facilitates the reaction of the amine with an alcohol, producing water as the only byproduct. nih.gov

Alkylating Agent	Catalyst/Base	Product	Reference
Primary Alcohol	[Ru]-complex, KOtBu	Tertiary Amine	nih.gov
Alkyl Halide	Cesium Hydroxide	Tertiary Amine	organic-chemistry.org
Mannich Base	Water/Ethanol	Tertiary Amine	researchgate.net

N-Acylation involves the reaction of the secondary amine with an acylating agent, such as an acyl chloride or an acid anhydride, to form an amide. These reactions are typically high-yielding and are fundamental in synthetic organic chemistry.

Acylating Agent	Conditions	Product	Reference
Acyl Chloride	Base (e.g., triethylamine)	N-acyl-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge
Acid Anhydride	Heat or Catalyst	N-acyl-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge

Directed C-H Functionalization Strategies

The amine group in (2-Methylbutyl)(thiophen-2-ylmethyl)amine can act as a directing group in C-H functionalization reactions, facilitating the selective activation of otherwise unreactive C-H bonds. This strategy has become a powerful tool for the efficient synthesis of complex molecules. For instance, palladium-catalyzed C-H arylation at the C-3 position of 2-(aminoalkyl)-thiophene derivatives has been demonstrated, where the amino group directs the catalyst to the specific C-H bond. researchgate.net The use of a pH-sensitive directing group can allow for sequential functionalization of the thiophene (B33073) ring, providing access to various substituted isomers. nih.gov

Reaction Type	Catalyst	Position Functionalized	Reference
C-H Arylation	Palladium(II)	C-3 of Thiophene	researchgate.net
Sequential C-H Functionalization	pH-sensitive directing group	C-3, C-4, or C-5 of Thiophene	nih.gov

Oxidative Coupling Reactions of Amine Substrates

The secondary amine can undergo oxidative coupling reactions, which involve the formation of new bonds through an oxidative process. These reactions can lead to the formation of imines or other coupled products. While specific examples for (2-Methylbutyl)(thiophen-2-ylmethyl)amine are not prevalent, analogous secondary amines can be oxidized to form various products. The mechanism of oxidative coupling of thiols, for instance, involves intermediates like disulfides and sulfenium cations, which could be conceptually similar to the oxidation of amines. rsc.org

Reactivity of the Thiophene Ring System

The thiophene ring in (2-Methylbutyl)(thiophen-2-ylmethyl)amine is an electron-rich aromatic system, making it susceptible to electrophilic attack and amenable to metal-catalyzed cross-coupling reactions.

Electrophilic Substitution Patterns on the Thiophene Core

The thiophene ring readily undergoes electrophilic aromatic substitution reactions, such as halogenation, nitration, and acylation. The position of substitution is influenced by the electronic nature of the substituent already present on the ring. The (2-methylbutyl)aminomethyl group at the 2-position is an activating group and directs incoming electrophiles primarily to the C5 position, and to a lesser extent, the C3 position. Direct electrophilic N-trifluoromethylthiolation of amines has been demonstrated with trifluoromethanesulfenamide, suggesting the possibility of modifying the amine prior to or in competition with ring substitution. nih.govbeilstein-journals.org

Electrophile	Reagent	Major Product	Reference
Bromine	Br₂	5-Bromo-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge
Nitronium ion	HNO₃/H₂SO₄	5-Nitro-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge
Acylium ion	Acyl chloride/Lewis acid	5-Acyl-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge

Metalation and Cross-Coupling Chemistry of the Thiophene Moiety

The thiophene ring can be deprotonated at the C5 position by strong bases like organolithium reagents to form a lithiated species. This organometallic intermediate can then react with various electrophiles to introduce a wide range of substituents. Furthermore, the amine functionality can direct the metalation to the C3 position.

Transition metal-catalyzed cross-coupling reactions, such as Suzuki and Stille couplings, are powerful methods for forming carbon-carbon bonds on the thiophene ring. For these reactions, the thiophene ring is typically functionalized with a halide (e.g., bromine or iodine) which then participates in the catalytic cycle. The amine itself can also be a coupling partner; for example, alkyl amines can be harnessed as alkylating agents in nickel-catalyzed cross-couplings via C–N bond activation. nih.gov

Reaction Type	Reagents	Product	Reference
Suzuki Coupling	Arylboronic acid, Pd catalyst, Base	5-Aryl-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge
Stille Coupling	Organostannane, Pd catalyst	5-Substituted-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	General Knowledge
C-N Bond Activation Coupling	Aryl boronic acid, Ni catalyst	Aryl-substituted product	nih.gov

Chemical Modifications of the 2-Methylbutyl Side Chain

The 2-methylbutyl group, a saturated and branched alkyl chain, presents a significant challenge for selective functionalization due to the inherent inertness of its C-H bonds. However, advances in catalysis and synthetic methodologies offer potential pathways for its modification.

The selective functionalization of the 2-methylbutyl side chain would involve targeting specific C-H bonds for reactions such as hydroxylation, amination, or carbon-carbon bond formation. Achieving regioselectivity among the primary, secondary, and tertiary C-H bonds of the 2-methylbutyl group is a key challenge.

Hypothetical Functionalization Strategies:

Oxidative Functionalization: Directed C-H oxidation reactions, often catalyzed by transition metals like palladium, rhodium, or iron, could potentially introduce functionality. For instance, a catalyst could direct hydroxylation to a specific position on the alkyl chain, influenced by the coordinating ability of the amine or the thiophene ring. While no specific studies on (2-Methylbutyl)(thiophen-2-ylmethyl)amine have been reported, research on the metabolic oxidation of structurally related compounds can provide insights. For example, the 2-methylbutyl group in the drug pentobarbital (B6593769) undergoes metabolic oxidation to yield both primary and secondary alcohols. This biological transformation suggests that selective chemical oxidation might be achievable with appropriate catalysts that can mimic enzymatic activity.

Radical-Mediated Functionalization: Free-radical reactions, such as those initiated by photoredox catalysis, could enable the functionalization of the alkyl chain. These methods often exhibit a preference for the weakest C-H bond, which in the 2-methylbutyl group would be the tertiary C-H bond at the C2 position. This could allow for the introduction of various functional groups, including halogens, which can then be further elaborated.

Table 3.3.1: Potential Regioselective Functionalization of the 2-Methylbutyl Side Chain

Position	C-H Bond Type	Potential Functionalization	Potential Product
C1'	Primary	-	1'-Functionalized derivative
C2'	Tertiary	Halogenation, Oxidation	2'-Functionalized derivative
C3'	Secondary	-	3'-Functionalized derivative
C4'	Primary	-	4'-Functionalized derivative

This table is hypothetical and based on general principles of chemical reactivity, as specific research data for (2-Methylbutyl)(thiophen-2-ylmethyl)amine is not available.

The 2-methylbutyl group in (2-Methylbutyl)(thiophen-2-ylmethyl)amine contains a stereocenter at the C2 position. Any functionalization of this chiral side chain must consider the stereochemical outcome of the reaction.

Strategies for Stereochemical Control:

Diastereoselective Functionalization: If the starting material is enantiomerically pure, the existing stereocenter can direct the stereochemistry of a newly formed stereocenter during functionalization, leading to diastereoselectivity. For example, a catalyst that coordinates to the amine could approach the 2-methylbutyl side chain from the less sterically hindered face, leading to the preferential formation of one diastereomer.

Enantioselective Functionalization: In cases where a racemic starting material is used, a chiral catalyst could be employed to achieve enantioselective functionalization, favoring the formation of one enantiomer of the product over the other. Methodologies for the enantioselective C-H functionalization of amines are an active area of research.

Table 3.3.2: Hypothetical Stereochemical Outcomes of Side Chain Derivatization

Reaction Type	Starting Material	Catalyst	Potential Outcome
Hydroxylation	(S)-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	Achiral	Mixture of diastereomers
Hydroxylation	(S)-(2-Methylbutyl)(thiophen-2-ylmethyl)amine	Chiral	Diastereomerically enriched product
Amination	Racemic (2-Methylbutyl)(thiophen-2-ylmethyl)amine	Chiral	Enantiomerically enriched product

This table presents potential scenarios as specific experimental data on the stereocontrolled derivatization of (2-Methylbutyl)(thiophen-2-ylmethyl)amine is not documented in the scientific literature.

Further research is necessary to explore these potential avenues for the selective and stereocontrolled functionalization of the 2-methylbutyl side chain in (2-Methylbutyl)(thiophen-2-ylmethyl)amine. Such studies would be valuable for the synthesis of novel derivatives with potentially interesting biological or material properties.

Computational and Theoretical Studies on 2 Methylbutyl Thiophen 2 Ylmethyl Amine

Electronic Structure and Quantum Chemical Analysis

Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are fundamental to understanding the electronic characteristics of a molecule. These calculations solve approximations of the Schrödinger equation to determine the electron distribution and energy levels within the molecule, which in turn govern its chemical behavior. For a molecule like (2-Methylbutyl)(thiophen-2-ylmethyl)amine, DFT methods such as B3LYP are commonly employed to provide a reliable balance between computational cost and accuracy. taylorfrancis.comacs.org

Frontier Molecular Orbital (FMO) theory is a cornerstone for explaining chemical reactivity. wikipedia.orgnumberanalytics.com It focuses on the interactions between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of reacting species. wikipedia.orgfiveable.menumberanalytics.com The HOMO, being the outermost orbital containing electrons, acts as an electron donor (nucleophile), while the LUMO is the lowest energy orbital capable of accepting electrons, thus acting as an electron acceptor (electrophile).

The energy of the HOMO is related to the molecule's ionization potential and indicates its ability to donate electrons. A higher HOMO energy suggests stronger electron-donating capabilities. Conversely, the LUMO energy relates to the electron affinity, with a lower LUMO energy indicating a greater propensity to accept electrons.

The energy difference between these two orbitals, known as the HOMO-LUMO gap (ΔE), is a critical descriptor of molecular stability and reactivity. stackexchange.comwuxiapptec.com A large HOMO-LUMO gap implies high kinetic stability and low chemical reactivity because it requires more energy to excite an electron from the HOMO to the LUMO. researchgate.net Conversely, a small gap suggests the molecule is more polarizable and reactive. rsc.org Quantum chemical calculations for thiophene (B33073) derivatives have been used to predict stability and reactivity based on the energy gap. chemijournal.comnih.gov

Table 1: Illustrative Frontier Molecular Orbital Properties Note: The following data are hypothetical and serve as representative examples for a molecule of this class, as specific calculated values for (2-Methylbutyl)(thiophen-2-ylmethyl)amine are not available in the cited literature. Values are typically calculated using DFT at a specific level of theory (e.g., B3LYP/6-311++G(d,p)).

Parameter	Illustrative Value (eV)	Implication
EHOMO	-5.85	Represents electron-donating capability (nucleophilicity).
ELUMO	-0.25	Represents electron-accepting capability (electrophilicity).
HOMO-LUMO Gap (ΔE)	5.60	Indicates high kinetic stability and moderate reactivity.

Molecular Electrostatic Potential (MEP) mapping is a visualization technique used to understand the charge distribution within a molecule and to predict its reactive behavior. deeporigin.com The MEP map illustrates the electrostatic potential on the surface of a molecule, showing regions of charge accumulation and depletion. chemrxiv.orgnumberanalytics.comucsb.edu

Typically, MEP maps are color-coded:

Red: Indicates regions of high electron density and negative electrostatic potential. These are the most favorable sites for electrophilic attack and are associated with lone pairs on heteroatoms like nitrogen and sulfur.

Blue: Indicates regions of low electron density and positive electrostatic potential. These areas, often around hydrogen atoms bonded to electronegative atoms, are susceptible to nucleophilic attack.

Green/Yellow: Represents areas with near-neutral potential.

For (2-Methylbutyl)(thiophen-2-ylmethyl)amine, an MEP map would likely show a negative potential (red) around the nitrogen atom of the amine group and the sulfur atom of the thiophene ring, highlighting these as primary sites for interaction with electrophiles or for hydrogen bonding. Positive potential (blue) would be expected on the amine hydrogen. This analysis is crucial in fields like drug design, where understanding the electrostatic interactions between a ligand and its receptor is key to predicting binding affinity. deeporigin.comresearchgate.net

Computational chemistry allows for the precise calculation of key thermodynamic parameters that describe the energy changes in a chemical reaction. chemmethod.com By performing frequency calculations on optimized molecular structures, properties such as enthalpy (ΔH), Gibbs free energy (ΔG), and entropy (ΔS) can be determined. nih.govchalcogen.romdpi.comnih.gov

These parameters are vital for predicting the feasibility of a chemical process. A negative ΔG indicates a spontaneous reaction, while ΔH provides information about whether a reaction is exothermic (releases heat) or endothermic (absorbs heat). Such calculations can be applied to predict the outcomes of potential synthetic routes or metabolic pathways involving (2-Methylbutyl)(thiophen-2-ylmethyl)amine. For instance, computational studies on CO2 capture by alkylamines have used these methods to understand reaction thermochemistry. acs.org

Table 2: Illustrative Calculated Thermodynamic Properties Note: These values are hypothetical examples for the formation of the molecule at a standard state (e.g., 298.15 K and 1 atm), as specific calculated data for (2-Methylbutyl)(thiophen-2-ylmethyl)amine are not available in the cited literature.

Thermodynamic Parameter	Illustrative Value	Unit
Standard Enthalpy of Formation (ΔHf°)	-150.5	kJ/mol
Standard Gibbs Free Energy of Formation (ΔGf°)	55.2	kJ/mol
Standard Entropy (S°)	420.8	J/(mol·K)

Molecular Dynamics (MD) Simulations for Conformational Landscapes

(2-Methylbutyl)(thiophen-2-ylmethyl)amine is a flexible molecule due to several single bonds that can rotate freely. Molecular Dynamics (MD) simulations are a powerful computational method to explore the conformational landscape of such molecules. tandfonline.com MD simulations model the movement of atoms and molecules over time by solving Newton's equations of motion, providing a dynamic picture of the molecule's behavior. rsc.orgacademie-sciences.fr

For this compound, MD simulations can identify the most stable, low-energy conformations and the energy barriers between them. mun.catandfonline.com This information is critical because a molecule's biological activity often depends on its ability to adopt a specific three-dimensional shape to fit into the binding site of a biological target, such as a protein receptor. By simulating the molecule in different environments (e.g., in a vacuum or in a solvent like water), one can understand how its conformation might change under physiological conditions.

Predictive Modeling of Structure-Reactivity Relationships (SRR)

Structure-Reactivity Relationships (SRR), often in the form of Quantitative Structure-Reactivity Relationships (QSRR), aim to establish a mathematical correlation between a molecule's structure and its chemical reactivity. numberanalytics.comnih.govresearchgate.net These models use calculated molecular descriptors—numerical values that represent different aspects of the molecule's structure and electronic properties—to predict reactivity. chemrxiv.orgacs.org

To build an SRR model for a class of compounds including (2-Methylbutyl)(thiophen-2-ylmethyl)amine, various structural and quantum-chemical parameters would be calculated for a series of related molecules with known reactivity data. These parameters can include:

Electronic Descriptors: HOMO and LUMO energies, HOMO-LUMO gap, dipole moment, and atomic charges from MEP analysis.

Steric Descriptors: Molecular volume, surface area, and specific parameters that quantify steric hindrance around the amine nitrogen. nih.gov

Topological Descriptors: Indices that describe molecular size, shape, and branching.

Once these descriptors are calculated, statistical methods or machine learning algorithms are used to build a model that links them to an observed reactivity measure (e.g., a reaction rate constant). chemrxiv.orgresearchgate.netrsc.orgchemrxiv.org Such a model could then be used to predict the reactivity of (2-Methylbutyl)(thiophen-2-ylmethyl)amine or other new, untested analogues, thereby guiding synthetic efforts and accelerating the discovery of compounds with desired properties. nih.gov

Theoretical Insights into Reaction Pathways and Intermediates

Computational and theoretical studies offer a powerful lens through which to understand the intricate mechanisms of chemical reactions, providing insights into transient intermediates and high-energy transition states that are often difficult to observe experimentally. While specific computational investigations into the reaction pathways for the formation of (2-Methylbutyl)(thiophen-2-ylmethyl)amine are not extensively documented in dedicated studies, a wealth of theoretical research on analogous systems, particularly those involving thiophene derivatives, allows for the construction of a detailed and chemically reasonable picture of its likely synthetic routes. The primary pathway for the synthesis of such secondary amines is reductive amination, a cornerstone of organic synthesis. This process typically involves two key stages: the formation of an imine intermediate from an aldehyde and a primary amine, followed by the reduction of this imine to the final amine product.

Theoretical investigations into the formation of thiophene-based imines have been conducted using Density Functional Theory (DFT), a computational method that has proven effective in elucidating the electronic structure and geometry of molecules containing thiophene rings. acs.orgresearchgate.net For the synthesis of (2-Methylbutyl)(thiophen-2-ylmethyl)amine, the initial step would involve the reaction of thiophene-2-carboxaldehyde with 2-methylbutylamine (B1361350). Computational models of this condensation reaction would likely proceed through a hemiaminal intermediate. The protonation of the hydroxyl group of the hemiaminal, followed by the elimination of a water molecule, would lead to the formation of a protonated imine, or iminium ion. The energy barriers associated with the formation of the hemiaminal and its subsequent dehydration to the iminium ion are critical parameters that can be calculated using DFT. These calculations would provide a quantitative understanding of the reaction kinetics.

An alternative pathway for the synthesis of (2-Methylbutyl)(thiophen-2-ylmethyl)amine is the direct N-alkylation of thiophen-2-ylmethylamine with a suitable 2-methylbutyl halide. Computational studies on the N-alkylation of heterocyclic amines provide a framework for understanding this reaction. mdpi.com Theoretical models can predict the regioselectivity of the alkylation and the energetics of the transition state for the nucleophilic attack of the amine on the alkyl halide. These calculations can help in optimizing reaction conditions to favor the desired N-alkylation product.

While direct computational data for (2-Methylbutyl)(thiophen-2-ylmethyl)amine is not available, the theoretical studies on related thiophene derivatives provide a solid foundation for understanding its formation. The table below summarizes the types of computational studies that have been performed on analogous thiophene-containing molecules, highlighting the common theoretical approaches used to investigate their properties and reactivity.

Compound Type	Computational Method	Focus of Study	Key Findings
Thiophene-based Imines	DFT, TD-DFT	Electronic structure, geometry, photophysical properties	Elucidation of frontier molecular orbitals and electronic transitions. acs.org
Thiophene-based Amides	DFT (B3LYP/6-311++G(d,p))	Optimized geometry, chemical activity parameters, NBO analysis	Good agreement between experimental and theoretical geometries; identification of electrophilic and nucleophilic sites. nih.gov
Various Thiophene Derivatives	DFT (B3LYP/6-311++G(d,p))	Structural characterization, reactivity analysis	Optimization of molecular structures and investigation of chemical reactivity through Fukui function calculations. nih.gov

These computational approaches provide valuable insights into the fundamental chemical processes that govern the synthesis of complex molecules like (2-Methylbutyl)(thiophen-2-ylmethyl)amine. Future theoretical studies focusing specifically on this compound would be beneficial for a more precise understanding of its reaction pathways and for the rational design of efficient synthetic strategies.

Applications of 2 Methylbutyl Thiophen 2 Ylmethyl Amine in Chemical Sciences

Utilization as a Ligand in Homogeneous and Heterogeneous Catalysis

The molecular architecture of (2-Methylbutyl)(thiophen-2-ylmethyl)amine suggests its utility as a ligand in both homogeneous and heterogeneous catalysis. The presence of nitrogen and sulfur atoms allows for the chelation of metal centers, while the chiral backbone is crucial for inducing stereoselectivity in chemical transformations.

Design of Chiral Ligands for Asymmetric Transformations

The chiral nature of the 2-methylbutyl group is a key feature that enables the design of chiral ligands for asymmetric catalysis. Chiral ligands are instrumental in the synthesis of enantiomerically pure compounds, which is of paramount importance in the pharmaceutical and fine chemical industries. yale.edu Ligands derived from thiophene (B33073) have been successfully employed in various asymmetric reactions. For instance, novel C2-symmetric chiral ligands based on 2,5-bis(imidazolinyl)thiophene and 2,5-bis(oxazolinyl)thiophene have been synthesized and applied in copper-catalyzed asymmetric Friedel-Crafts alkylations, achieving moderate to good yields and enantioselectivities. nih.gov

Similarly, chiral Schiff base ligands derived from thiophene derivatives have been used in vanadium-catalyzed asymmetric oxidation of sulfides to sulfoxides with high enantioselectivities and yields. iaea.orgkoreascience.kr The development of chiral sulfur ligands has become a versatile tool in organic chemistry, with applications in catalytic and asymmetric Corey-Chaykovsky epoxidation, aziridination, and cyclopropanation. hilarispublisher.com The incorporation of the (2-Methylbutyl)(thiophen-2-ylmethyl)amine scaffold into such ligand frameworks could lead to new catalysts with unique reactivity and selectivity profiles.

Table 1: Performance of Thiophene-Based Chiral Ligands in Asymmetric Catalysis

Catalyst/Ligand System	Reaction Type	Substrate	Yield (%)	Enantiomeric Excess (ee %)	Reference
Cu(OTf)₂ / 2,5-bis(oxazolinyl)thiophene	Friedel-Crafts Alkylation	Indole and β-nitroolefins	up to 76	up to 81	nih.gov
Vanadium / Thiophene-derived Schiff base	Sulfide (B99878) Oxidation	Thioanisole	up to 89	up to 79	koreascience.kr

Role in Metal Complex Formation for Catalytic Systems

The nitrogen and the sulfur atom of the thiophene ring in (2-Methylbutyl)(thiophen-2-ylmethyl)amine can act as donor atoms to coordinate with a variety of transition metals, forming stable metal complexes. These complexes can function as active catalysts in a range of chemical reactions. Thiophenes are known to react with transition metal complexes in various ways, leading to partially reduced or C-S bond cleaved products, depending on the coordination mode to the metal. researchgate.net

Transition metal complexes of ligands derived from 1,2-phenylenediamine and 2-thiophenecarboxaldehyde have been synthesized and characterized. jocpr.com Furthermore, palladium and platinum complexes of thiophene-2-(N-diphenylphosphino)methylamine have been prepared and their catalytic activity in Heck and Suzuki cross-coupling reactions has been demonstrated. hacettepe.edu.tr The ability of the thiophene sulfur to coordinate with metals, as observed in various complexes, suggests that (2-Methylbutyl)(thiophen-2-ylmethyl)amine could form catalytically active complexes. jocpr.com The design of such complexes can be tailored for specific catalytic applications, including cross-coupling reactions, hydrogenations, and polymerizations. mdpi.com

Building Block for the Synthesis of Complex Organic Scaffolds

Beyond its role in catalysis, (2-Methylbutyl)(thiophen-2-ylmethyl)amine serves as a valuable building block for the synthesis of more complex organic molecules. Its constituent parts, the chiral amine and the thiophene ring, are common motifs in a wide array of biologically active compounds and functional materials.

Precursor to Nitrogen-Containing Heterocycles

Nitrogen-containing heterocycles are ubiquitous in medicinal chemistry and natural products. nih.gov The amine functionality in (2-Methylbutyl)(thiophen-2-ylmethyl)amine makes it a suitable precursor for the synthesis of various nitrogen-containing heterocyclic systems. Thiophene derivatives are often used as starting materials for the construction of fused heterocyclic systems. For instance, a facile construction of a thiophene ring fused with N-heterocycles has been achieved, leading to novel thieno[2,3-b]pyrazine/quinoxaline derivatives. nih.gov

The Paal-Knorr synthesis, a classical method for synthesizing furans, thiophenes, and pyrroles, utilizes primary amines to construct the pyrrole (B145914) ring from a 1,4-dicarbonyl compound. youtube.com This highlights how the amine group of the target compound could be used to build pyrrole-containing structures. The synthesis of nitrogen-based heterocycles is a major focus in organic chemistry due to their diverse biological activities. researchgate.net

Table 2: Examples of Nitrogen-Containing Heterocycles Synthesized from Thiophene Precursors

Precursor	Reagents and Conditions	Resulting Heterocycle	Reference
2-Chloro-3-alkynyl quinoxalines/pyrazines	NaSH	Thieno[2,3-b]pyrazine/quinoxaline derivatives	nih.gov
2-Amino-5-methylthiophene-3-carbonitrile	o-Chloronitrobenzene, then SnCl₂	4-Amino-2-methyl-10H-thieno[2,3-b] nih.govnih.govbenzodiazepine	nih.gov

Intermediate in Multi-Step Organic Syntheses

The compound can also function as a key intermediate in multi-step synthetic sequences. The thiophene ring can be functionalized at various positions, and the secondary amine can undergo a range of chemical transformations. For example, thiophene and its derivatives are widely used in the synthesis of pharmaceuticals and agrochemicals. nih.gov The synthesis of 2-thiophene ethylamine, a related primary amine, involves a multi-step sequence starting from thiophene, highlighting the role of such amines as synthetic intermediates. google.com The development of asymmetric syntheses of amines is a critical area of research, with chiral amines serving as pivotal building blocks for complex molecules. nih.gov

Integration into Functional Materials

The incorporation of thiophene-containing molecules into functional materials is a well-established field. Thiophene-based polymers and oligomers are known for their conductive and semiconductive properties, making them suitable for applications in organic electronics such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). nih.gov

While direct applications of (2-Methylbutyl)(thiophen-2-ylmethyl)amine in materials science are not extensively documented, its structural motifs are relevant. The amine group can be used to link the molecule to polymer backbones or other material scaffolds. Thiophene-based trimers, for example, have been synthesized and their bioapplications explored, with amine-functionalized trimers being a key area of interest. nih.gov The chiral nature of the 2-methylbutyl group could also impart chiroptical properties to materials, which is relevant for applications in nonlinear optics and chiral recognition.

Despite a comprehensive search of available scientific literature, no specific information has been found regarding the applications of the chemical compound (2-Methylbutyl)(thiophen-2-ylmethyl)amine in the fields of hybrid organic-inorganic materials or as a precursor for polymeric architectures.

Therefore, it is not possible to provide a detailed and scientifically accurate article on the "" with the specified subsections, as there is no publicly available data to support the content. Further research and publication in this specific area would be required to elaborate on these potential applications.

Future Research Directions and Unexplored Avenues

Development of Sustainable and Atom-Economical Synthetic Protocols

The synthesis of secondary amines and thiophene (B33073) derivatives is a cornerstone of organic chemistry, with wide-ranging applications in pharmaceuticals, agrochemicals, and materials. nih.govnih.gov However, traditional methods often suffer from low atom economy, the use of hazardous reagents, and the generation of significant waste. rsc.org Future research will undoubtedly focus on developing greener and more efficient synthetic routes to compounds like (2-Methylbutyl)(thiophen-2-ylmethyl)amine.

Key areas of development include:

Catalytic N-Alkylation: A major challenge in secondary amine synthesis is controlling selectivity to avoid overalkylation. nih.gov Modern approaches are moving away from classical methods that use alkyl halides towards more sustainable alternatives. rsc.org "Hydrogen borrowing" or "hydrogen auto-transfer" catalysis, for example, allows for the N-alkylation of amines with alcohols, producing only water as a byproduct. rsc.org The use of earth-abundant metal catalysts, such as those based on copper or titanium, in these transformations is a particularly promising avenue for sustainable synthesis. rsc.orgresearchgate.net

Atom-Economical Thiophene Synthesis: Classical methods for constructing the thiophene ring, such as the Paal-Knorr or Gewald reactions, often require harsh conditions and stoichiometric reagents. nih.govderpharmachemica.com Newer, more atom-economical strategies are being developed. These include metal-free approaches that utilize elemental sulfur or potassium sulfide (B99878) as the sulfur source, and multicomponent reactions that reduce the number of synthetic steps and minimize waste. nih.govorganic-chemistry.org

Hydroaminoalkylation: This method represents a highly atom-economical approach for synthesizing amines. acs.org The direct addition of an amine N-H bond across an alkene is a single-step process that avoids the need for protecting groups and minimizes byproducts. acs.org Titanium-catalyzed hydroaminoalkylation has emerged as a sustainable method for producing N-containing products. rsc.orgscispace.com

Table 1: Comparison of Synthetic Strategies for Secondary Amines

Method	Advantages	Disadvantages	Sustainability Aspect
Classical N-Alkylation (with Alkyl Halides)	Well-established, versatile	Often poor selectivity (overalkylation), produces stoichiometric salt waste	Low atom economy
Reductive Amination	Good for complex amines, common method	Requires stoichiometric reductants (e.g., NaBH4), can be sluggish	Generates stoichiometric waste
"Hydrogen Borrowing" Catalysis (with Alcohols)	High atom economy (water is the only byproduct), uses readily available alcohols	Requires a catalyst, may require elevated temperatures	Excellent green chemistry potential
Hydroaminoalkylation	100% atom economy, single-step process	Catalyst development is ongoing, substrate scope can be limited	Maximizes resource efficiency

Discovery of Novel Reactivity Modes and Selective Transformations

The thiophene ring and the secondary amine moiety both offer rich opportunities for discovering new chemical reactions. Future research will likely focus on leveraging the unique electronic properties of these functional groups to achieve novel and selective transformations.

Thiophene Ring Functionalization: The thiophene ring is electron-rich and can undergo a variety of reactions, including electrophilic substitution and metal-catalyzed cross-coupling. nih.govwikipedia.org However, its reactivity can also lead to partial reduction or C-S bond cleavage when interacting with transition metal complexes. acs.orgresearchgate.net A key area for future exploration is the development of catalysts and reaction conditions that can selectively functionalize specific positions of the thiophene ring without degrading the core structure.

C–H Activation/Functionalization: Direct C–H bond activation is a powerful strategy for streamlining synthesis by avoiding the pre-functionalization of substrates. Research into the selective C–H functionalization of both the thiophene ring and the alkyl groups of the amine would open up new pathways for creating complex molecules from simple precursors.

Photochemical Transformations: Photochemistry offers unique reaction pathways that are often inaccessible under thermal conditions. A recent deoxygenative photochemical alkylation of secondary amides provides a streamlined synthesis of α-branched secondary amines. nih.gov Exploring the photochemical reactivity of (2-Methylbutyl)(thiophen-2-ylmethyl)amine could lead to the discovery of unprecedented transformations and new molecular architectures.

Advanced Computational Methodologies for Predictive Chemistry

Computational chemistry has become an indispensable tool for understanding and predicting chemical reactivity, structure, and properties. consensus.appjstar-research.com For a compound like (2-Methylbutyl)(thiophen-2-ylmethyl)amine, advanced computational methods can accelerate research and guide experimental design.

Reaction Prediction and Mechanism Elucidation: Quantum chemical (QC) calculations, such as Density Functional Theory (DFT), can be used to model reaction pathways, calculate activation energies, and elucidate complex reaction mechanisms. jstar-research.comnih.gov These methods can help predict the feasibility of a proposed synthetic step or explain unexpected outcomes, thereby reducing the need for trial-and-error experimentation. nih.gov The integration of artificial intelligence (AI) and machine learning (ML) is further enhancing the power of these predictive tools, enabling the analysis of large datasets to forecast reaction outcomes. csmres.co.uknumberanalytics.commdpi.com

Predicting Molecular Properties: Computational models can accurately predict a wide range of molecular properties, including 3D geometries, electronic properties (like charge distribution), and spectroscopic signatures (NMR, IR). jstar-research.com Recently, deep learning methods that utilize 3D molecular conformations have shown significant improvement in the accuracy of quantum chemical property prediction, which is crucial for materials and drug design. nih.gov Such predictions can guide the synthesis of derivatives with desired characteristics.

Accelerating Discovery with AI: Machine learning algorithms can be trained on vast chemical databases to predict the outcomes of chemical reactions, propose novel synthetic routes, and even design new materials with specific properties. numberanalytics.comcecam.org The application of these AI-driven approaches to the chemistry of thiophenes and secondary amines could uncover novel reactions and molecules that might not be discovered through traditional intuition-based research.

Table 2: Applications of Computational Chemistry

Methodology	Application	Potential Impact on Research
Quantum Mechanics (e.g., DFT)	Calculating reaction energies, modeling transition states, predicting spectroscopic properties. jstar-research.comnumberanalytics.com	Provides detailed mechanistic insights, guides catalyst design, reduces experimental optimization. nih.gov
Machine Learning (ML) / AI	Predicting reaction outcomes, retrosynthetic analysis, designing novel molecules. csmres.co.uknumberanalytics.com	Accelerates discovery of new reactions and compounds, identifies optimal synthetic routes. mdpi.com
Molecular Dynamics (MD)	Simulating molecular motion and interactions over time.	Understanding conformational behavior, solvent effects, and interactions with biological targets.

Exploration of Structure-Function Relationships in Novel Chemical Systems

The ultimate goal of synthesizing new molecules is often to discover new functions. The structure of (2-Methylbutyl)(thiophen-2-ylmethyl)amine, combining an aromatic heterocycle with a flexible alkylamine chain, provides a versatile scaffold for exploring structure-function relationships in various contexts.

Medicinal Chemistry: Both thiophene and amine moieties are common pharmacophores found in a wide range of biologically active compounds and FDA-approved drugs. nih.govnih.govresearchgate.net The thiophene ring is known for its ability to act as a bioisostere of a benzene (B151609) ring, altering physicochemical properties while maintaining biological activity. nih.gov The amine group is crucial for receptor binding and solubility. solubilityofthings.com Systematic modifications of the 2-methylbutyl and thiophen-2-ylmethyl groups could be used to probe interactions with biological targets, leading to the development of new therapeutic agents. Structure-activity relationship (SAR) studies are fundamental in medicinal chemistry to optimize the efficacy of new drug candidates by modifying structures to enhance receptor binding. solubilityofthings.comnih.govdrugdesign.org

Materials Science: Thiophene-containing molecules are foundational to the field of organic electronics, where they are used in conductive polymers, organic semiconductors, and dyes. The specific alkyl and amine substitutions on the thiophene ring can influence molecular packing, electronic properties, and solubility, all of which are critical for the performance of organic electronic devices. Exploring how the structure of (2-Methylbutyl)(thiophen-2-ylmethyl)amine and its derivatives affects these properties could lead to the development of new functional materials.

Agrochemicals: The search for new, effective, and safe pesticides and herbicides is ongoing. Many existing agrochemicals contain heterocyclic and amine components. The unique combination of structural features in (2-Methylbutyl)(thiophen-2-ylmethyl)amine makes it and its analogs interesting candidates for screening for potential agrochemical activity.

Q & A

Q. What are the recommended synthetic routes for (2-Methylbutyl)(thiophen-2-ylmethyl)amine, and how can purity be optimized?

A common method involves reductive amination between thiophen-2-ylmethylamine and 2-methylbutyl aldehyde. For example, bis(thiophen-2-ylmethyl)amine was synthesized using methanol/ethanol solvents and reagents like carbon disulfide, followed by metal salt precipitation for purification . To optimize purity, column chromatography or recrystallization from ethanol/water mixtures can be employed. Elemental analysis (CHNS) and HPLC (≥98% purity) are critical for validation .

Q. What safety protocols are essential when handling this compound?

The compound’s structural analogs (e.g., (2-Methylpentyl)(thiophen-2-ylmethyl)amine) are classified as flammable, toxic, and environmentally hazardous. Key precautions include:

• Use of PPE (gloves, goggles, lab coats) and fume hoods.
• Storage in airtight containers away from heat/ignition sources.
• Immediate decontamination with ethanol/water mixtures in case of spills .
• Refer to SDS sheets for acute toxicity data (e.g., LD50 for similar amines ).

Q. How is structural characterization performed for this amine?

• NMR Spectroscopy : ¹H/¹³C NMR in DMSO-d6 resolves thiophene protons (δ 6.8–7.2 ppm) and alkyl chain signals (δ 0.8–1.5 ppm). Multiplicity patterns distinguish stereoisomers .
• Mass Spectrometry : High-resolution MS (e.g., Agilent 7890B/5977B) confirms molecular ion peaks (e.g., [M+H]⁺) and fragmentation pathways .

Advanced Research Questions

Q. How can computational methods resolve contradictions in experimental data (e.g., stereochemistry vs. reactivity)?

Density Functional Theory (DFT) calculations can model steric effects of the 2-methylbutyl group on thiophene ring orientation. For example, Hirshfeld surface analysis and electrostatic potential maps predict regioselectivity in electrophilic substitution reactions. Discrepancies between computed and experimental NMR shifts may indicate solvent effects or crystal packing forces .

Q. What strategies improve yield in microwave-assisted synthesis of thiophene-containing amines?

Microwave irradiation (e.g., Milestone Flexi Wave system) reduces reaction times from hours to minutes. Key parameters:

• Temperature: 120–150°C for cyclocondensation.
• Solvent: Polar aprotic solvents (DMF, DMSO) enhance dielectric heating.
• Catalyst: ZnSO₄·7H₂O or similar Lewis acids improve regioselectivity .

Q. How does crystallography validate the compound’s stereochemical configuration?

Single-crystal X-ray diffraction (using SHELXL ) resolves bond angles and torsional strain. For example, the thiophene-methylbutyl dihedral angle (typically 60–80°) influences intermolecular interactions. Twinning or low-resolution data may require refinement with SHELXPRO .

Q. What environmental hazards are associated with this compound, and how are they mitigated?

Analogous amines show high aquatic toxicity (LC50 < 1 mg/L for Daphnia magna). Mitigation strategies:

• Neutralization of waste with dilute HCl before disposal.
• Adsorption onto activated carbon to prevent groundwater contamination .

Q. How do substituents on the thiophene ring affect reactivity in cross-coupling reactions?

The electron-rich thiophene ring participates in Suzuki-Miyaura couplings. The 2-methylbutyl group sterically hinders para-substitution, favoring meta-products. Kinetic studies (GC-MS monitoring) show reaction rates decrease by ~40% compared to unsubstituted thiophene derivatives .

Methodological Notes

• Contradiction Analysis : Conflicting solubility data (e.g., alcohol vs. water solubility ) may arise from impurities. Validate via DSC (melting point consistency) and Karl Fischer titration (water content).
• Advanced Purification : Simulated moving bed (SMB) chromatography separates enantiomers if chiral centers are present .